Cas no 2228052-49-9 (rac-(1R,2R)-2-(1,2,2,2-tetrafluoroethyl)cyclopropane-1-carboxylic acid)

• Product Name: rac-(1R,2R)-2-(1,2,2,2-tetrafluoroethyl)cyclopropane-1-carboxylic acid
• CAS No: 2228052-49-9
• MF: C₆H₆F₄O₂
• MW: 186.104256153107
• CID: 5993391
• PubChem ID: 165839442
• Update Time: 2025-05-21

rac-(1R,2R)-2-(1,2,2,2-tetrafluoroethyl)cyclopropane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• rac-(1R,2R)-2-(1,2,2,2-tetrafluoroethyl)cyclopropane-1-carboxylic acid
• 2228052-49-9
• EN300-1953133

• Inchi： 1S/C6H6F4O2/c7-4(6(8,9)10)2-1-3(2)5(11)12/h2-4H,1H2,(H,11,12)/t2-,3-,4?/m1/s1
• InChI Key： JWPLVQXBWKIWAX-HERZVMAMSA-N
• SMILES： FC(C(F)(F)F)[C@@H]1C[C@H]1C(=O)O

Computed Properties

• Exact Mass: 186.03039208g/mol
• Monoisotopic Mass: 186.03039208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 200
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 37.3Ų

Additional information on rac-(1R,2R)-2-(1,2,2,2-tetrafluoroethyl)cyclopropane-1-carboxylic acid

Comprehensive Overview of rac-(1R,2R)-2-(1,2,2,2-tetrafluoroethyl)cyclopropane-1-carboxylic acid (CAS No. 2228052-49-9)

The compound rac-(1R,2R)-2-(1,2,2,2-tetrafluoroethyl)cyclopropane-1-carboxylic acid (CAS No. 2228052-49-9) is a fluorinated cyclopropane derivative that has garnered significant attention in pharmaceutical and agrochemical research. Its unique structural features, including the tetrafluoroethyl group and the cyclopropane ring, make it a valuable intermediate for the synthesis of bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery, given the increasing demand for fluorinated compounds in modern therapeutics.

One of the key reasons for the growing interest in rac-(1R,2R)-2-(1,2,2,2-tetrafluoroethyl)cyclopropane-1-carboxylic acid is its role in the development of fluorinated pharmaceuticals. Fluorination is a common strategy to enhance the metabolic stability, bioavailability, and binding affinity of drug candidates. The presence of the tetrafluoroethyl moiety in this compound aligns with current trends in medicinal chemistry, where fluorinated analogs are being explored for their improved pharmacokinetic properties.

In addition to its pharmaceutical applications, rac-(1R,2R)-2-(1,2,2,2-tetrafluoroethyl)cyclopropane-1-carboxylic acid is also being investigated for its potential use in agrochemical formulations. Fluorinated compounds are known to exhibit enhanced pesticidal and herbicidal activities, and this compound’s structural attributes could contribute to the development of next-generation crop protection agents. The cyclopropane ring, in particular, is a common motif in agrochemicals due to its ability to modulate biological activity.

The synthesis of rac-(1R,2R)-2-(1,2,2,2-tetrafluoroethyl)cyclopropane-1-carboxylic acid involves sophisticated organic chemistry techniques, including stereoselective cyclopropanation and fluorination reactions. These methods are critical for achieving the desired stereochemistry and functional group compatibility. Researchers are continuously optimizing these processes to improve yields and reduce environmental impact, reflecting the broader industry shift toward green chemistry principles.

Another area of interest is the compound’s potential role in material science. Fluorinated cyclopropanes are being explored for their unique electronic and physical properties, which could be leveraged in the design of advanced materials. For instance, such compounds may find applications in liquid crystals, polymers, or coatings, where their fluorine content can impart desirable characteristics like thermal stability and chemical resistance.

From a regulatory perspective, rac-(1R,2R)-2-(1,2,2,2-tetrafluoroethyl)cyclopropane-1-carboxylic acid is subject to standard safety and environmental assessments. While it is not classified as a hazardous material, proper handling and disposal protocols are essential to ensure workplace safety and environmental compliance. Researchers and manufacturers must adhere to guidelines set by organizations such as the EPA and REACH to mitigate any potential risks.

The compound’s CAS No. 2228052-49-9 serves as a unique identifier in chemical databases, facilitating its tracking and documentation in research and industrial settings. This is particularly important for collaborations and patent filings, where precise chemical identification is crucial. The availability of high-purity samples from reputable suppliers further supports its use in cutting-edge applications.

In summary, rac-(1R,2R)-2-(1,2,2,2-tetrafluoroethyl)cyclopropane-1-carboxylic acid represents a versatile and promising compound with applications spanning pharmaceuticals, agrochemicals, and material science. Its fluorinated structure and stereochemical complexity make it a valuable tool for researchers aiming to address contemporary challenges in these fields. As the demand for fluorinated compounds continues to rise, this compound is poised to play a pivotal role in advancing scientific and industrial innovation.